Cas no 1448054-19-0 (2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-fluorobenzenesulfonyl)piperidin-1-ylethan-1-one)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-fluorobenzenesulfonyl)piperidin-1-ylethan-1-one
• CAS No: 1448054-19-0
• MF: C₁₉H₁₉FN₄O₃S
• MW: 402.442566156387
• CID: 6237530
• PubChem ID: 71808832
• Update Time: 2025-10-30

2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-fluorobenzenesulfonyl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-fluorobenzenesulfonyl)piperidin-1-ylethan-1-one
• 2-(benzotriazol-1-yl)-1-[4-(4-fluorophenyl)sulfonylpiperidin-1-yl]ethanone
• 2-(1H-1,2,3-benzotriazol-1-yl)-1-[4-(4-fluorobenzenesulfonyl)piperidin-1-yl]ethan-1-one
• AKOS024563729
• 2-(1H-benzo[d][1,2,3]triazol-1-yl)-1-(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)ethanone
• F6441-3042
• 1448054-19-0

• Inchi： 1S/C19H19FN4O3S/c20-14-5-7-15(8-6-14)28(26,27)16-9-11-23(12-10-16)19(25)13-24-18-4-2-1-3-17(18)21-22-24/h1-8,16H,9-13H2
• InChI Key： RLXMWHZUXLCGJE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CCN(C(CN2C3C=CC=CC=3N=N2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 402.11618982g/mol
• Monoisotopic Mass: 402.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-fluorobenzenesulfonyl)piperidin-1-ylethan-1-one

Research Brief on 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-fluorobenzenesulfonyl)piperidin-1-ylethan-1-one (CAS: 1448054-19-0)

Recent studies on the compound 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-fluorobenzenesulfonyl)piperidin-1-ylethan-1-one (CAS: 1448054-19-0) have highlighted its potential as a promising candidate in medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique benzotriazole and fluorobenzenesulfonyl moieties, has garnered attention due to its versatile biological activities and potential applications in targeting specific disease pathways.

The primary focus of current research has been on elucidating the compound's mechanism of action, pharmacokinetic properties, and therapeutic efficacy. In vitro and in vivo studies have demonstrated its ability to modulate key enzymatic processes, particularly those involving sulfonylpiperidine derivatives, which are known to play critical roles in inflammatory and oncogenic pathways. Recent findings suggest that this compound exhibits significant inhibitory effects on specific protein kinases, making it a potential candidate for cancer therapy.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have successfully conjugated 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-fluorobenzenesulfonyl)piperidin-1-ylethan-1-one with nanoparticle carriers, enhancing its bioavailability and reducing off-target effects. Preliminary results from animal models indicate improved therapeutic outcomes with minimized systemic toxicity, paving the way for future clinical trials.

Further investigations into the compound's structure-activity relationship (SAR) have provided valuable insights into optimizing its pharmacological profile. Modifications to the benzotriazole and fluorobenzenesulfonyl groups have been explored to enhance binding affinity and selectivity. Computational modeling and molecular docking studies have complemented these efforts, identifying key interactions with target proteins and guiding the design of next-generation derivatives.

In conclusion, 2-(1H-1,2,3-benzotriazol-1-yl)-1-4-(4-fluorobenzenesulfonyl)piperidin-1-ylethan-1-one represents a promising scaffold for drug development, with ongoing research uncovering its multifaceted therapeutic potential. Future studies are expected to focus on translational applications, including formulation optimization and preclinical safety assessments, to accelerate its progression into clinical development.